
Dissolving GSK2110183 Analog 1 Hydrochloride:
Application Notes and Protocols for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
GSK2110183 analog 1

hydrochloride

Cat. No.: B605217 Get Quote

For researchers, scientists, and drug development professionals, the accurate and effective

dissolution of small molecule inhibitors is a critical first step in ensuring the reliability and

reproducibility of experimental results. This document provides detailed application notes and

protocols for the dissolution of GSK2110183 analog 1 hydrochloride, a structural analog of

the potent pan-Akt kinase inhibitor Afuresertib (GSK2110183). These guidelines will cover both

in vitro and in vivo applications, offering clear, step-by-step instructions and quantitative data to

facilitate experimental design and execution.
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Parameter Value Source

Molecular Weight 481.77 g/mol [1]

Appearance Solid, white to off-white [1]

Storage (Powder)

4°C, sealed, away from

moisture. For long-term

storage (months to years),

-20°C is recommended.

[1][2]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.

Solutions should be sealed

and protected from moisture.

[1]

In Vitro Dissolution Protocols
For cell-based assays and other in vitro experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing a high-concentration stock solution of GSK2110183
analog 1 hydrochloride. Due to the hygroscopic nature of DMSO, which can affect solubility, it

is crucial to use a fresh, unopened vial.[1][3]

Stock Solution Preparation (DMSO)
Concentration 1 mg Mass 5 mg Mass 10 mg Mass

1 mM 2.0757 mL 10.3784 mL 20.7568 mL

5 mM 0.4151 mL 2.0757 mL 4.1514 mL

10 mM 0.2076 mL 1.0378 mL 2.0757 mL

Protocol:

Weigh the desired amount of GSK2110183 analog 1 hydrochloride powder in a sterile

microcentrifuge tube.

Add the calculated volume of fresh, high-purity DMSO to achieve the desired stock

concentration.
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To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath.[1][3]

Once a clear solution is obtained, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles, which can lead to compound degradation.[1]

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Aqueous Solution Preparation
GSK2110183 analog 1 hydrochloride also shows solubility in water.

Protocol:

Dissolve the compound in water to a concentration of up to 25 mg/mL.[1]

Use of an ultrasonic bath is recommended to aid dissolution.[1]

For cell culture experiments, it is essential to sterilize the aqueous working solution by

passing it through a 0.22 µm filter before use.[1]

In Vivo Dissolution Protocols
For animal studies, the preparation of a well-tolerated and stable formulation is paramount. It is

recommended to first prepare a concentrated stock solution in DMSO and then dilute it with a

series of co-solvents. Working solutions for in vivo experiments should be prepared fresh on

the day of use.[1] If precipitation occurs during preparation, gentle heating and/or sonication

can be used to facilitate dissolution.[1][4]
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Protocol Solvent Composition Final Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.19 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.19 mM)

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.19 mM)

4 10% DMSO, 90% Saline ≥ 2.5 mg/mL (5.19 mM)

Detailed Protocol (Example using Protocol 1):

This protocol provides a step-by-step guide for preparing a 1 mL working solution.

Begin with a clear stock solution of GSK2110183 analog 1 hydrochloride in DMSO (e.g.,

25 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until a homogenous

solution is formed.

Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix until the solution is

clear.
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In Vitro Solution Preparation In Vivo Formulation

Weigh Compound
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Store at -20°C or -80°C Working Solution for Cells

Prepare DMSO Stock Solution
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40%
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Mix thoroughly at each step

45%

Injectable Formulation
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Caption: Workflow for preparing solutions of GSK2110183 analog 1 hydrochloride.
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GSK2110183 and its analogs are potent, ATP-competitive inhibitors of Akt kinases (Akt1, Akt2,

and Akt3).[3][5] The PI3K/Akt pathway is a critical signaling cascade that regulates a wide

range of cellular processes, including cell growth, proliferation, survival, and metabolism.

Dysregulation of this pathway is a common feature in many types of cancer, making it an

important target for drug development. By inhibiting Akt, GSK2110183 analog 1
hydrochloride can block downstream signaling, leading to the induction of apoptosis and

inhibition of tumor cell proliferation.[2]

Receptor Tyrosine Kinase (RTK)

PI3K

PIP3

 phosphorylates 

PIP2

PDK1

Akt

 phosphorylates 

GSK-3β FOXO mTORC1
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of GSK2110183 analog 1

HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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